Cas no 1807685-51-3 (1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one)

• Product Name: 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
• CAS No: 1807685-51-3
• MF: C₁₄H₁₈BFO₃
• MW: 264.100327968597
• CID: 5140512
• PubChem ID: 75487161
• Update Time: 2026-03-03

1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-Acetyl-2-fluorobenzeneboronic acid pinacol ester
• 1-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethanone
• 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one
• 4-Acetyl-2-fluorobenzeneboronicacidpinacolester
• Z2049700114
• 1-[3-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethan-1-one
• EN300-1706289
• 1807685-51-3
• 1-[3-FLUORO-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]ETHAN-1-ONE
• CS-0176484
• AT26694
• MFCD18732910
• 4-Acetyl-2-fluorophenylboronic acid pinacol ester

• Inchi： 1S/C14H18BFO3/c1-9(17)10-6-7-11(12(16)8-10)15-18-13(2,3)14(4,5)19-15/h6-8H,1-5H3
• InChI Key： QRPSPYZFNHVURF-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(B2OC(C)(C)C(C)(C)O2)C(F)=C1)C

Computed Properties

• Exact Mass: 264.1333028g/mol
• Monoisotopic Mass: 264.1333028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one

Comprehensive Overview of 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one (CAS No. 1807685-51-3)

The compound 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one (CAS No. 1807685-51-3) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluoro-substituted phenyl ring and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery. Researchers and chemists are increasingly interested in this compound due to its role in developing targeted therapies and bioconjugation strategies.

In recent years, the demand for boron-containing compounds like CAS 1807685-51-3 has surged, driven by advancements in precision medicine and cancer therapeutics. The compound’s ability to facilitate C-C bond formation under mild conditions aligns with the growing focus on sustainable chemistry. A frequent search query, "How does 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one improve drug synthesis?" reflects its relevance in optimizing reaction efficiency and yield. Its lipophilicity and stability further enhance its utility in designing bioactive molecules.

From an industrial perspective, CAS 1807685-51-3 is pivotal in synthesizing fluorinated aromatic ketones, which are critical for agrochemicals and material science. The tetramethyl dioxaborolane group ensures excellent solubility in organic solvents, addressing common challenges in large-scale production. Searches such as "applications of fluorinated boronic esters" highlight its versatility beyond pharmaceuticals, including OLED materials and sensors. Its low toxicity profile also makes it a preferred choice for green chemistry initiatives.

Analytical studies of 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one emphasize its high purity and compatibility with chromatographic techniques, ensuring reproducibility in lab settings. FAQs like "What is the shelf life of CAS 1807685-51-3?" underscore the importance of proper storage—typically under inert conditions to prevent hydrolysis. The compound’s NMR and MS data are well-documented, aiding in rapid identification and quality control.

Emerging trends in AI-driven molecular design have further spotlighted boronic acid derivatives, with CAS 1807685-51-3 serving as a model for structure-activity relationship (SAR) studies. Its electron-withdrawing fluorine and boron-based reactivity enable precise modifications, answering queries like "Can this compound be used for PET tracer development?" Innovations in radiopharmaceuticals and proteolysis-targeting chimeras (PROTACs) continue to expand its applications.

In summary, 1-(3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)ethan-1-one (CAS No. 1807685-51-3) exemplifies the intersection of cutting-edge chemistry and practical innovation. Its adaptability across drug discovery, materials science, and analytical chemistry ensures its enduring relevance in scientific and industrial communities.